Cas no 111974-38-0 (Ethyl 4-methoxy-6-methylnicotinate)

• Product Name: Ethyl 4-methoxy-6-methylnicotinate
• CAS No: 111974-38-0
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 2882409
• PubChem ID: 13933643
• Update Time: 2025-05-22

Ethyl 4-methoxy-6-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• 111974-38-0
• DB-123508
• SCHEMBL1627964
• OMZHEWANCNVCGT-UHFFFAOYSA-N
• ethyl 4-methoxy-6-methylnicotinate
• Ethyl 4-methoxy-6-methylnicotinate

• Inchi： 1S/C10H13NO3/c1-4-14-10(12)8-6-11-7(2)5-9(8)13-3/h5-6H,4H2,1-3H3
• InChI Key： OMZHEWANCNVCGT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C(C)C=C1OC)=O

Computed Properties

• Exact Mass: 195.08954328Da
• Monoisotopic Mass: 195.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4Ų

Additional information on Ethyl 4-methoxy-6-methylnicotinate

Ethyl 4-Methoxy-6-Methylnicotinate: A Comprehensive Overview

Ethyl 4-methoxy-6-methylnicotinate, with the CAS number 111974-38-0, is a compound of significant interest in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, a key component in the synthesis of niacin and its derivatives. The structure of ethyl 4-methoxy-6-methylnicotinate consists of a nicotinate backbone with specific substituents: a methoxy group at the 4-position and a methyl group at the 6-position, along with an ethyl ester group.

Recent studies have highlighted the potential of Ethyl 4-methoxy-6-methylnicotinate as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in drug design, particularly in the development of anti-inflammatory and neuroprotective agents. The presence of the methoxy and methyl groups introduces steric and electronic effects that can influence the compound's pharmacokinetic properties, making it a valuable intermediate in medicinal chemistry.

In terms of synthesis, Ethyl 4-methoxy-6-methylnicotinate can be prepared through various routes, including nucleophilic substitution and esterification reactions. One common method involves the reaction of nicotinic acid derivatives with appropriate alkylating agents in the presence of a base. The choice of reagents and reaction conditions plays a crucial role in achieving high yields and purity. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, making them more environmentally friendly and cost-effective.

The application of Ethyl 4-methoxy-6-methylnicotinate extends beyond pharmaceuticals. It has been investigated for its potential in agrochemicals, particularly as a precursor for insecticides and fungicides. The compound's ability to interact with biological systems makes it a promising candidate for developing eco-friendly pesticides that target specific pathways without harming non-target organisms.

From an environmental perspective, understanding the fate and transport of Ethyl 4-methoxy-6-methylnicotinate is crucial for assessing its impact on ecosystems. Studies have shown that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This information is vital for ensuring sustainable practices in industries that utilize this compound.

Moreover, recent research has focused on the use of Ethyl 4-methoxy-6-methylnicotinate in materials science, particularly in the development of functional polymers and coatings. Its unique chemical structure allows for easy incorporation into polymer matrices, where it can impart specific properties such as UV resistance or improved mechanical strength.

In conclusion, Ethyl 4-methoxy-6-methylnicotinate (CAS No. 111974-38-0) is a versatile compound with diverse applications across multiple disciplines. Its chemical structure, synthetic accessibility, and bioactivity make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.